2-Fluoro-4-(trifluoromethyl)benzonitrile
Overview
Description
2-Fluoro-4-(trifluoromethyl)benzonitrile, commonly referred to as 2F-4TBN, is a fluorinated organic compound with a wide range of applications. 2F-4TBN has been used as a reagent in various organic syntheses, as a catalyst in organometallic chemistry, and as an intermediate in the synthesis of pharmaceuticals and other compounds. Additionally, 2F-4TBN has been used in the synthesis of fluorinated polymers, as well as in the development of new materials and sensors. 2F-4TBN has also been studied for its potential as a drug target in various diseases.
Scientific Research Applications
Synthesis and Chemistry
- Intermediate for Synthesis : It serves as an intermediate in the synthesis of various compounds. For instance, 4-Amino-2-(trifluoromethyl)benzonitrile is synthesized from m-fluoro-(trifluoromethyl)benzene and is used for the synthesis of bicalutamide, an anti-cancer drug (Zhang Tong-bin, 2012).
- Chemical Reactions and Processes : The compound is involved in various chemical reactions and processes. For instance, its iodination via C–H lithiation under continuous flow conditions has been described, highlighting the effectiveness of certain bases in this process (Anna L. Dunn et al., 2018).
Material Science and Electronics
- Electrolyte Additive in Batteries : 4-(Trifluoromethyl)-benzonitrile has been used as an electrolyte additive for LiNi 0.5 Mn 1.5 O4 cathode in high voltage lithium-ion batteries. This additive significantly improves the cyclic stability of the battery (Wenna Huang et al., 2014).
Pharmaceutical and Medicinal Applications
- Antischistosomal Activity : N,N'-Diaryl ureas containing 4-fluoro-3-trifluoromethylphenyl substructures (a derivative) have shown high activity against ex vivo Schistosoma mansoni, an organism responsible for schistosomiasis (Jianbo Wu et al., 2017).
Photocatalysis
- Photocatalytic Generation of Fluorophosgene : A study reported the photocatalytic generation of fluorophosgene from 4-(trifluoromethoxy)benzonitrile, demonstrating the formation of highly electrophilic intermediates based on radical reactivity (D. Petzold et al., 2018).
Spectroscopy and Quantum Chemistry
- Spectral Analysis and Molecular Structure : The compound and its derivatives have been subjects of spectral analysis to understand their molecular structure and quantum-chemical properties (V. F. Starichenko et al., 1985).
Safety and Hazards
When handling 2-Fluoro-4-(trifluoromethyl)benzonitrile, it is recommended to avoid breathing dust/fume/gas/mist/vapors/spray . Use only outdoors or in a well-ventilated area and keep away from heat/sparks/open flames/hot surfaces . It is also recommended to wear protective gloves/protective clothing/eye protection/face protection .
Future Directions
Mechanism of Action
Target of Action
2-Fluoro-4-(trifluoromethyl)benzonitrile is a chemical compound used in chemical synthesis It is often used as a pharmaceutical intermediate , suggesting that it may interact with various biological targets depending on the specific drug it is used to synthesize.
Biochemical Pathways
As an intermediate in chemical synthesis , its effects on biochemical pathways would be largely determined by the final compounds it is used to produce.
Pharmacokinetics
It is known that the compound is a liquid at room temperature , and its solubility in water is low . These properties could influence its bioavailability and pharmacokinetics.
Result of Action
As an intermediate in chemical synthesis , its effects would be largely determined by the final compounds it is used to produce.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, its low solubility in water suggests that it may be less effective in aqueous environments. Furthermore, as a liquid at room temperature , its physical state could be affected by temperature changes.
Properties
IUPAC Name |
2-fluoro-4-(trifluoromethyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3F4N/c9-7-3-6(8(10,11)12)2-1-5(7)4-13/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLTYVTXTSOYXMX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3F4N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90333859 |
Source
|
| Record name | 2-Fluoro-4-(trifluoromethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90333859 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
146070-34-0 |
Source
|
| Record name | 2-Fluoro-4-(trifluoromethyl)benzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=146070-34-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Fluoro-4-(trifluoromethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90333859 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Fluoro-4-(trifluoromethyl)benzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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